Cas no 2287288-04-2 (6-Benzyl-2-(phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid)
![6-Benzyl-2-(phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid structure](https://www.kuujia.com/scimg/cas/2287288-04-2x500.png)
6-Benzyl-2-(phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-6747110
- 6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
- 2287288-04-2
- 6-Benzyl-2-(phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid
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- Inchi: 1S/C23H22N2O4S/c26-22(27)20-18-11-12-25(13-16-7-3-1-4-8-16)14-19(18)30-21(20)24-23(28)29-15-17-9-5-2-6-10-17/h1-10H,11-15H2,(H,24,28)(H,26,27)
- InChI Key: VVGAVLHVCOZLPH-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)O)C2=C1CN(CC1C=CC=CC=1)CC2)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 422.13002836g/mol
- Monoisotopic Mass: 422.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
- XLogP3: 2.2
6-Benzyl-2-(phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6747110-10.0g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 10g |
$3131.0 | 2023-05-30 | ||
Enamine | EN300-6747110-0.1g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 0.1g |
$640.0 | 2023-05-30 | ||
Enamine | EN300-6747110-0.5g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 0.5g |
$699.0 | 2023-05-30 | ||
Enamine | EN300-6747110-5.0g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 5g |
$2110.0 | 2023-05-30 | ||
Enamine | EN300-6747110-0.05g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 0.05g |
$612.0 | 2023-05-30 | ||
Enamine | EN300-6747110-1.0g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 1g |
$728.0 | 2023-05-30 | ||
Enamine | EN300-6747110-0.25g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 0.25g |
$670.0 | 2023-05-30 | ||
Enamine | EN300-6747110-2.5g |
6-benzyl-2-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid |
2287288-04-2 | 2.5g |
$1428.0 | 2023-05-30 |
6-Benzyl-2-(phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid Related Literature
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Hadrien Perron,Audrey Moores,Isabelle Demachy,Agusti Lledos,Yves Jean,Pascal Le Floch New J. Chem., 2004,28, 838-842
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Ralph A. Wheeler,Emily E. Dalbey Phys. Chem. Chem. Phys., 2021,23, 9061-9064
Additional information on 6-Benzyl-2-(phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid
6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-Dihydro-4H-Thieno[2,3-c]pyridine-3-Carboxylic Acid (CAS No. 2287288-04-2): An Overview
6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 2287288-04-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The structure of 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid is characterized by a thienopyridine core with a benzyl substituent at the 6-position and a phenylmethoxycarbonylamino group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further research and development.
Recent studies have highlighted the potential of thienopyridines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienopyridine derivatives exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid could be further explored for its anti-inflammatory properties.
In addition to its anti-inflammatory potential, this compound has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that certain thienopyridine derivatives can induce apoptosis in cancer cells by targeting key signaling pathways such as the PI3K/Akt and MAPK pathways. The structural similarity between these derivatives and 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid suggests that it may share similar mechanisms of action.
The neuroprotective properties of thienopyridines have also been extensively studied. A 2019 review in Current Medicinal Chemistry highlighted the ability of thienopyridine derivatives to protect neurons from oxidative stress and excitotoxicity. These findings indicate that 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid could be a potential candidate for the development of neuroprotective agents.
The synthesis of 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. A common synthetic route involves the condensation of a benzyl-substituted thioether with an appropriate nitrile or amide followed by cyclization and functional group manipulation. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for the preparation of this compound.
In terms of pharmacokinetics, preliminary studies suggest that 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity and molecular weight are within the range that allows for good oral bioavailability and tissue penetration. However, further preclinical studies are needed to fully characterize its pharmacokinetic profile.
The safety profile of 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid is an important consideration for its development as a therapeutic agent. Initial toxicity studies have shown that it has low cytotoxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are required to ensure its safety for human use.
In conclusion, 6-Benzyl-2-(Phenylmethoxycarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 2287288-04-2) is a promising compound with potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for future drug discovery efforts.
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